Cas no 66582-26-1 (1,2-Bis(2-benzylaminoethoxy)ethane)

• Product Name: 1,2-Bis(2-benzylaminoethoxy)ethane
• CAS No: 66582-26-1
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 964220
• PubChem ID: 87564587
• Update Time: 2025-10-29

1,2-Bis(2-benzylaminoethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(2-benzylaminoethoxy)ethane
• N-benzyl-2-[2-[2-(benzylamino)ethoxy]ethoxy]ethanamine
• 1,10-Dibenzyl-4,7-dioxa-1,10-diazadecane
• Ethylene Glycol Bis(2-benzylaminoethyl) Ether
• 2,2'-(Ethane-1,2-diylbis(oxy))bis(N-benzylethanamine)
• FQEGBHFZAGTXDY-UHFFFAOYSA-N
• B1686
• N,N'-dibenzyl-3,6-dioxaoctane-1,8-diamine
• 2,2'-[Ethane-1,2
• D88844
• 66582-26-1
• 1,12-diphenyl-5,8-dioxa-2,11-diazadodecane
• CS-0364872
• DTXSID80503988
• 2,2'-(Ethane-1,2-diylbis(oxy))bis(N-benzylethan-1-amine)
• AKOS002805609
• 2,2'-[Ethane-1,2-diylbis(oxy)]bis(N-benzylethan-1-amine)
• CHEMBL375669
• SCHEMBL893830
• 1,2-bis-(2-Benzylaminoethoxy)ethane

• MDL： MFCD00191390
• Inchi： 1S/C20H28N2O2/c1-3-7-19(8-4-1)17-21-11-13-23-15-16-24-14-12-22-18-20-9-5-2-6-10-20/h1-10,21-22H,11-18H2
• InChI Key： FQEGBHFZAGTXDY-UHFFFAOYSA-N
• SMILES： O(CCOCCNCC1C=CC=CC=1)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.21500
• Monoisotopic Mass: 328.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Colorless or light yellow liquid.
• Density: 1.05
• Refractive Index: 1.5370-1.5420
• PSA: 42.52000
• LogP: 3.38100
• Solubility: It is almost insoluble in water and miscible with ethanol and acetone

1,2-Bis(2-benzylaminoethoxy)ethane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,2-Bis(2-benzylaminoethoxy)ethane

Professional Introduction to Compound with CAS No. 66582-26-1 and Product Name: 1,2-Bis(2-benzylaminoethoxy)ethane

Compound with the CAS number 66582-26-1 and the product name 1,2-Bis(2-benzylaminoethoxy)ethane represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of multiple functional groups, including benzylamino and ethoxy moieties, makes it a versatile intermediate for synthesizing complex molecules with tailored properties.

The 1,2-Bis(2-benzylaminoethoxy)ethane molecule exhibits a high degree of flexibility, which is advantageous for designing novel therapeutic agents. Its bifunctional nature allows for the creation of chiral centers or the integration of multiple pharmacophores, enhancing its utility in medicinal chemistry. Recent studies have highlighted its role as a precursor in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases.

In the realm of academic research, 1,2-Bis(2-benzylaminoethoxy)ethane has been employed in the development of novel ligands for metal-organic frameworks (MOFs). These frameworks are increasingly recognized for their applications in catalysis, gas storage, and separation technologies. The benzylamino groups facilitate coordination with transition metals, enabling the formation of stable and porous structures that can adsorb and trap small molecules effectively.

Moreover, the compound has shown promise in the field of bioconjugation chemistry. Researchers have leveraged its reactive sites to attach biomolecules such as antibodies or peptides, creating targeted therapeutic agents. This approach is particularly relevant in oncology, where precision medicine is becoming a cornerstone of treatment strategies. The ethoxy groups provide additional handles for chemical modifications, allowing for fine-tuning of biological activity.

The synthesis of 1,2-Bis(2-benzylaminoethoxy)ethane involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core structure efficiently. These methodologies ensure high yields and purity, which are essential for pharmaceutical applications where impurities can compromise efficacy and safety.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 1,2-Bis(2-benzylaminoethoxy)ethane's reactivity and interactions. Molecular modeling studies have revealed insights into its binding affinity with biological targets, aiding in the rational design of derivatives with improved pharmacokinetic profiles. Such simulations are indispensable in modern drug discovery pipelines, reducing the reliance on empirical screening.

The compound's potential extends beyond traditional pharmaceuticals. Its unique structural features make it a valuable candidate for materials science applications. For instance, it has been explored as a monomer in polymer chemistry to create novel biodegradable materials with enhanced mechanical properties. These polymers find applications in medical implants and drug delivery systems.

Environmental considerations also play a crucial role in the development and application of 1,2-Bis(2-benzylaminoethoxy)ethane. Efforts are underway to optimize synthetic routes to minimize waste generation and energy consumption. Green chemistry principles are being integrated into its production process, ensuring sustainability while maintaining high chemical yields.

In conclusion,1,2-Bis(2-benzylaminoethoxy)ethane (CAS No. 66582-26-1) stands as a testament to the innovative spirit driving modern chemical research. Its multifaceted applications span from drug development to advanced materials science, underscoring its importance as a versatile building block. As scientific understanding evolves further,this compound will continue to inspire new discoveries that benefit society at large.